Cas no 2229205-75-6 (3,4-dihydro-2H-pyran-5-thiol)

• Product Name: 3,4-dihydro-2H-pyran-5-thiol
• CAS No: 2229205-75-6
• MF: C₅H₈OS
• MW: 116.181420326233
• CID: 5943561
• PubChem ID: 87331003
• Update Time: 2025-05-23

3,4-dihydro-2H-pyran-5-thiol Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-pyran-5-thiol
• SCHEMBL2067373
• 2229205-75-6
• EN300-1781704

• Inchi： 1S/C5H8OS/c7-5-2-1-3-6-4-5/h4,7H,1-3H2
• InChI Key： XGHAXGJYZDQFFJ-UHFFFAOYSA-N
• SMILES： SC1=COCCC1

Computed Properties

• Exact Mass: 116.02958605g/mol
• Monoisotopic Mass: 116.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 3,4-dihydro-2H-pyran-5-thiol

3,4-Dihydro-2H-Pyran-5-Thiol: A Comprehensive Overview

3,4-Dihydro-2H-pyran-5-thiol, also known by its CAS registry number CAS No. 2229205-75-6, is a sulfur-containing heterocyclic compound with a unique structure and versatile applications. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its distinctive properties and potential for functionalization. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent advancements related to 3,4-dihydro-2H-pyran-5-thiol.

The molecular structure of 3,4-dihydro-2H-pyran-5-thiol consists of a six-membered ring with one sulfur atom and one oxygen atom. The sulfur atom is located at the 5-position of the ring, while the oxygen is part of the pyran framework. The compound exhibits a thiol group (-SH), which plays a crucial role in its reactivity and functionality. Recent studies have highlighted the importance of this thiol group in enabling various chemical transformations and interactions.

From a synthetic perspective, 3,4-dihydro-2H-pyran-5-thiol can be synthesized through several routes. One common method involves the cyclization of appropriate mercaptopyrans under specific reaction conditions. Researchers have recently explored the use of transition metal catalysts to enhance the efficiency and selectivity of these reactions. For instance, a study published in 2023 demonstrated that palladium-catalyzed cyclizations significantly improved the yield and purity of 3,4-dihydro-2H-pyran-5-thiol.

The applications of 3,4-dihydro-2H-pyran-5-thiol are diverse and expanding rapidly. In materials science, this compound has been utilized as a building block for constructing advanced materials with tailored properties. For example, it has been incorporated into polymer networks to enhance mechanical strength and thermal stability. Additionally, its thiol group enables it to participate in click chemistry reactions, making it valuable in the synthesis of complex molecules.

In pharmacology, 3,4-dihydro-2H-pyran-5-thiol has shown promise as a bioactive compound with potential therapeutic applications. Recent research has focused on its ability to modulate cellular signaling pathways and interact with biological targets such as enzymes and receptors. A 2023 study reported that derivatives of this compound exhibited potent anti-inflammatory and antioxidant activities in vitro.

The physical and chemical properties of 3,4-dihydro-2H-pyran-5-thiol make it suitable for various analytical techniques. Its solubility in polar solvents facilitates its use in spectroscopic studies such as NMR and IR spectroscopy. Furthermore, its reactivity towards electrophiles makes it an ideal candidate for exploring sulfur-centered reactions.

In terms of safety considerations, proper handling procedures should be followed when working with CAS No. 22291888111. Although it is not classified as a hazardous material under normal conditions, precautions should be taken to avoid prolonged exposure or inhalation.

In conclusion, 3,4-dihydro-1H-Pyrrolidine, or CAS No., represents a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups enable it to serve as a valuable tool in organic synthesis and material development. As research continues to uncover new applications and improve synthetic methodologies for this compound.